(1s,3s)-1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, trans
Overview
Description
(1S,3S)-1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, trans, commonly referred to as trans-1-DFHMC, is a cyclic ether compound that has been used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble compound that has a wide range of biochemical and physiological effects.
Scientific Research Applications
Trans-1-DFHMC has been used in a variety of scientific research applications. It has been used to study the effects of difluoromethylation on the structure and reactivity of organic compounds. It has also been used to study the mechanism of action of certain enzymes, such as those involved in the metabolism of drugs and toxins. Additionally, trans-1-DFHMC has been used to study the effects of difluoromethylation on the structure and reactivity of proteins.
Mechanism of Action
The mechanism of action of trans-1-DFHMC is not fully understood, but it is believed to involve the formation of difluoromethyl radicals. These radicals are highly reactive and can react with a variety of substrates, such as proteins and other biomolecules. The resulting products of these reactions are believed to be responsible for the biochemical and physiological effects of trans-1-DFHMC.
Biochemical and Physiological Effects
The biochemical and physiological effects of trans-1-DFHMC have not been extensively studied, but there is evidence to suggest that it can affect a variety of biological processes. For example, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and toxins. Additionally, trans-1-DFHMC has been shown to affect the structure and reactivity of proteins, which can lead to changes in their function.
Advantages and Limitations for Lab Experiments
Trans-1-DFHMC has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is water-soluble and has a wide range of biochemical and physiological effects. However, it also has several limitations. It can be toxic and can cause skin and eye irritation, so it should be handled with caution. Additionally, its effects on proteins can be unpredictable and can lead to unexpected results.
Future Directions
There are a number of future directions for research involving trans-1-DFHMC. Further research is needed to better understand the mechanism of action of trans-1-DFHMC and its effects on proteins and other biomolecules. Additionally, research is needed to develop more efficient synthesis methods for trans-1-DFHMC. Finally, research is needed to explore the potential therapeutic applications of trans-1-DFHMC, such as its use as an anti-cancer agent.
Synthesis Methods
The synthesis of trans-1-DFHMC is a multi-step process involving several different chemical reactions. The first step involves the hydroxymethylation of cyclobutan-1-ol with formaldehyde to form trans-1-DFHMC. This is followed by the hydrolysis of trans-1-DFHMC to form trans-1-difluoromethylcyclobutan-1-ol, which is then oxidized with hydrogen peroxide to form trans-1-difluoromethylcyclobutan-1-one. Finally, the trans-1-difluoromethylcyclobutan-1-one is reduced with sodium borohydride to form trans-1-DFHMC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, trans involves the conversion of a cyclobutanone derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "Difluoromethyl bromide", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with difluoromethyl bromide in the presence of sodium borohydride to yield (1s,3s)-1-(difluoromethyl)cyclobutan-1-ol.", "Step 2: The resulting alcohol is then treated with methanol and hydrochloric acid to form the corresponding methyl ether.", "Step 3: The methyl ether is then reacted with sodium hydroxide to yield (1s,3s)-1-(difluoromethyl)-3-methoxycyclobutane.", "Step 4: Finally, the methoxy group is replaced with a hydroxymethyl group through a demethylation reaction using hydrochloric acid and water to yield (1s,3s)-1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, trans." ] } | |
CAS RN |
2703779-54-6 |
Product Name |
(1s,3s)-1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, trans |
Molecular Formula |
C6H10F2O2 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
